Fluo-4 am
Overview
Description
Fluo-4 AM is an improved analog of the popular calcium indicator Fluo-3 AM . It loads faster, is brighter at equivalent concentrations, and is well-excited by the 488 nm line of the argon-ion laser . It is commonly used as the non-fluorescent acetoxymethyl ester (Fluo-4 AM) which is cleaved inside the cell to give the free, fluorescent Fluo-4 .
Synthesis Analysis
Fluo-4 AM dye powder is brought to room temperature and mixed with anhydrous Dimethyl Sulfoxide (DMSO). The solution is vortexed until the stock dye has fully dissolved, yielding a 5 mM stock solution .Molecular Structure Analysis
Fluo-4 is an analog of fluo-3 with the two chlorine substituents replaced by fluorines, which results in increased fluorescence excitation at 488 nm and consequently higher fluorescence signal levels .Chemical Reactions Analysis
Fluo-4 AM is a cell-permeable Ca2±indicator that is metabolized by intracellular esterase, leading to a bright green fluorescent signal upon Ca2±binding .Physical And Chemical Properties Analysis
Fluo-4 AM is similar in structure and spectral properties to the widely used Ca2±indicator, Fluo-3, but it has certain advantages over Fluo-3, such as brighter fluorescence emission, high rate of cell permeation, and a Kd for Ca2+ in buffer of 345 nM .Scientific Research Applications
Cellular Ion Detection
Fluo-4 AM is used to detect and image cellular ions . It exhibits an increase in fluorescence upon binding Ca2+, making it useful for studying the spatial dynamics of Ca2+ signaling .
Flow Cytometry
Fluo-4 AM has been used in flow cytometry experiments involving photoactivation of caged chelators, second messengers, and neurotransmitters . It allows for the measurement of intracellular calcium levels in individual cells .
Cell-Based Pharmacological Screening
Fluo-4 AM is used for cell-based pharmacological screening . It can help determine the function of G-protein coupled receptors (GPCRs) via high-throughput screening .
Fluorescence and Confocal Microscopy
Fluo-4 AM is useful for fluorescence and confocal microscopy . It allows for the visualization of calcium dynamics in cells .
Microplate Screening Applications
Fluo-4 AM is used in microplate screening applications . It can be used to measure changes in intracellular calcium concentrations in a high-throughput manner .
Heavy Metal Ion Detection
BAPTA-based indicators like Fluo-4 AM bind various heavy metal cations (e.g., Mn2+, Zn2+, Pb2+) with substantially higher affinity than Ca2+. Perturbations to calcium measurements caused by the presence of these ions can be controlled using the heavy metal-selective chelator TPEN .
Ion Indicators
Photoactivation of Caged Chelators, Second Messengers, and Neurotransmitters : Fluo-4 AM has been used in flow cytometry experiments involving photoactivation of caged chelators, second messengers, and neurotransmitters . It allows for the measurement of intracellular calcium levels in individual cells .
Cell Viability, Proliferation & Function
Fluo-4 AM is used for determining GPCR function via cell-based high-throughput screening . It can help determine the function of G-protein coupled receptors (GPCRs) via high-throughput screening .
Future Directions
properties
IUPAC Name |
acetyloxymethyl 2-[2-[2-[5-[3-(acetyloxymethoxy)-2,7-difluoro-6-oxoxanthen-9-yl]-2-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]phenoxy]ethoxy]-N-[2-(acetyloxymethoxy)-2-oxoethyl]-4-methylanilino]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C51H50F2N2O23/c1-28-7-9-39(54(19-47(62)74-24-69-30(3)57)20-48(63)75-25-70-31(4)58)45(13-28)66-11-12-67-46-14-34(8-10-40(46)55(21-49(64)76-26-71-32(5)59)22-50(65)77-27-72-33(6)60)51-35-15-37(52)41(61)17-42(35)78-43-18-44(38(53)16-36(43)51)73-23-68-29(2)56/h7-10,13-18H,11-12,19-27H2,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QOMNQGZXFYNBNG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC2=C(C=CC(=C2)C3=C4C=C(C(=O)C=C4OC5=CC(=C(C=C53)F)OCOC(=O)C)F)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C51H50F2N2O23 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1096.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Fluo-4 am | |
CAS RN |
273221-67-3 |
Source
|
| Record name | FLUO-4 AM | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0273221673 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | FLUO-4 AM | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/M7XMU4W82G | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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